2-(4-Methylpiperazin-1-yl)-4-(piperidin-1-yl)aniline
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Description
2-(4-Methylpiperazin-1-yl)-4-(piperidin-1-yl)aniline, also known as MPAA, is a chemical compound that has been widely used in scientific research due to its unique properties. MPAA is a heterocyclic compound that contains two nitrogen atoms in its structure, making it an ideal candidate for various biological studies.
Scientific Research Applications
Synthesis and Biological Activities
New Quinoxalinecarbonitrile Derivatives : A study reports the synthesis of new 2-quinoxalinecarbonitrile 1,4-di-N-oxides with basic lateral chains (piperazines and anilines). These derivatives demonstrated potent biological activities, with specific piperazine derivatives showing significant potency (Ortega et al., 2000).
Novel Piperidin-4-one Derivatives : This research synthesized novel derivatives of piperidin-4-one. Their spectral characterization and in-silico docking studies indicated promising biological activities against various bacterial strains (Ezhilarasi & Gopalakrishnan, 2022).
Piperidone-Piperazine Conjugates : Synthesis of piperidone-piperazine conjugates showed high antiproliferative activities against cancer cell lines, suggesting their potential as antitumor agents (Youssef et al., 2022).
Pharmacological and Chemical Properties
Histamine H3 Receptor Ligands : A study synthesized compounds containing derivatives of aminopyrimidines, revealing that replacement of 4-methylpiperazino by N-benzylamine improved affinity and selectivity to human histamine H3 receptors (Sadek et al., 2014).
Structural Characterization of Analgesic Isothiazolopyridines : This research focused on the molecular structures of isothiazolopyridine derivatives, aiding in understanding their potential as analgesics (Karczmarzyk & Malinka, 2008).
Antibiotic and Antifungal Leads : A study explored amino alcohols derived from this compound, showing inhibition of methicillin-resistant Staphylococcus aureus, indicating their potential as antibiotic and antifungal agents (Baker et al., 2022).
Medical Imaging and Diagnostic Applications
- PET Imaging of Microglia : A study developed a PET radiotracer specific for CSF1R, a microglia-specific marker, using a compound containing 4-methylpiperazin-1-yl. This compound can noninvasively image reactive microglia, contributing to the study of neuroinflammation in various neuropsychiatric disorders (Horti et al., 2019).
properties
IUPAC Name |
2-(4-methylpiperazin-1-yl)-4-piperidin-1-ylaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N4/c1-18-9-11-20(12-10-18)16-13-14(5-6-15(16)17)19-7-3-2-4-8-19/h5-6,13H,2-4,7-12,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRACBLDADWITGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=CC(=C2)N3CCCCC3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.